Cas no 349-88-2 (4-fluorobenzene-1-sulfonyl chloride)

• Product Name: 4-fluorobenzene-1-sulfonyl chloride
• CAS No: 349-88-2
• MF: C₆H₄ClFO₂S
• MW: 194.611163139343
• MDL: MFCD00007438
• CID: 36991
• PubChem ID: 9588
• Update Time: 2025-10-28

4-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzene-1-sulfonyl chloride
• 4-Fluorobenzenesulphonyl chloride
• 4-fluoro-benzenesulfonylchlorid
• P-FLUOROBENZENESULFONYL CHLORIDE
• 4-FLUOROBENZENSULFONYL CHLORIDE
• 4-FLUOROBENZENESULFONIC ACID CHLORIDE
• 4-Fluorobenzenesulfonyl
• Benzenesulfonyl chloride, 4-fluoro-
• 4-Fluorobenzenesulfonylchloride
• 4-fluorobenzene-sulfonyl chloride
• 4-Fluorophenylsulfonyl chloride
• Benzenesulfonyl chloride,4-fluoro
• Benzenesulfonyl chloride,p-fluoro
• p-fluorophenylsulfonyl chloride
• Benzenesulfonylchloride, p-fluoro- (6CI,7CI,8CI)
• 4-Fluorophenylsulphonyl chloride
• 4-Fluorobenzenesulfonyl chloride
• 4-fluoro-benzenesulfonyl chloride
• Benzenesulfonyl chloride, p-fluoro-
• BFXHJFKKRGVUMU-UHFFFAOYSA-N
• chloro(4-fluorophenyl)sulfone
• EINECS
• p-fluorobenzene sulphonyl chloride
• 4-fluoro-4-hydroxybenzophenone
• CS-W008916
• P20473
• W-106697
• GS-3219
• 4-flurobenzenesulfonyl chloride
• MFCD00007438
• p-flourobenzenesulfonyl chloride
• BCP15286
• Benzenesulphonyl chloride, 4-fluoro-
• 4-fluorobezenesulfonyl chloride
• UNII-2M9GLL38TN
• 4-fluoro-benzene-1-sulfonyl chloride
• BP-20273
• Z56940934
• 4-fluoro benzenesulfonyl chloride
• A822497
• Benzenesulphonyl chloride, p-fluoro-
• AM61504
• 4-fluorobenzene sulphonylchloride
• p-FC6H4SO2Cl
• SCHEMBL17242
• 4-fluorobenzene-sulphonyl chloride
• p-fluorobenzenesulphonylchloride
• 4-fluorophenylsulfonylchloride
• 4-fluoro-benzenesulphonyl chloride
• 4-Fluorobenzenesulfonyl chloride, 98%
• 4-fluoro-benzene sulfonyl chloride
• F0808-2036
• 4-fluoro benzenesulfonylchloride
• 4-fluorophenyl sulfonyl chloride
• AKOS000120306
• F0202
• DTXSID3059846
• FT-0618509
• 4-fluoro-benzene-sulfonyl chloride
• NS00041646
• 4-Fluorobenzenesulphonylchloride
• 4-fluorobenzene-1-sulfonylchloride
• NSC140128
• 4-Fluoro-benzensulfonyl chloride
• 4-fluorobenzenesulphonic acid chloride
• 4-fluorobenzene sulfonylchloride
• NSC-140128
• 349-88-2
• InChI=1/C6H4ClFO2S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4H
• 4fluorobenzenesulfonyl chloride
• EN300-17447
• 4-fluorobenzene sulphonyl chloride
• 4-Fluoro benzene sulfonyl chloride
• 4-fluoro-phenyl sulfonyl chloride
• NSC 140128
• 4-fluoro-benzenesulfonylchloride
• 4-fluorobenzene sulfonyl chloride
• p-fluoro benzenesulfonyl chloride
• EINECS 206-493-0
• BFXHJFKKRGVUMU-UHFFFAOYSA-
• (4-fluorophenyl)sulfonyl chloride
• 2M9GLL38TN
• P-FLUOROBENZENESULPHONYL CHLORIDE
• 4-Fluorobenzene Sulfonyl Chloride,98%
• Benzenesulfonyl chloride, 4fluoro
• STL163968
• 4fluorophenylsulfonyl chloride
• doi:10.14272/BFXHJFKKRGVUMU-UHFFFAOYSA-N.1
• DB-048708
• Benzenesulfonyl chloride, pfluoro
• pFluorobenzenesulfonyl chloride
• DTXCID9038925
• FF00435
• 4-fluorobenzene-1-sulfonyl chloride

• MDL： MFCD00007438
• Inchi： 1S/C6H4ClFO2S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4H
• InChI Key： BFXHJFKKRGVUMU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)F)(=O)=O
• BRN： 2091633

Computed Properties

• Exact Mass: 193.96000
• Monoisotopic Mass: 193.960456
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not available
• Density: 1.467 (estimate)
• Melting Point: 34.0 to 37.0 deg-C
• Boiling Point: 112°C/14mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Solubility: dioxane: 0.1 g/mL, clear
• PSA: 42.52000
• LogP: 2.83400
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

4-fluorobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S28-S36/37/39-S45-S28A
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-fluorobenzene-1-sulfonyl chloride

Comprehensive Guide to 4-Fluorobenzene-1-sulfonyl Chloride (CAS No. 349-88-2): Properties, Applications, and Industry Insights

4-Fluorobenzene-1-sulfonyl chloride (CAS No. 349-88-2) is a specialized organosulfur compound widely utilized in pharmaceutical synthesis, agrochemical production, and material science. This fluorinated sulfonyl chloride derivative is prized for its reactivity as a sulfonylation reagent, enabling the introduction of the 4-fluorophenylsulfonyl moiety into target molecules. With the growing demand for fluorinated building blocks in drug discovery, this compound has gained significant attention in medicinal chemistry research.

The molecular structure of 4-fluorobenzene-1-sulfonyl chloride features a fluorine substituent at the para position relative to the highly reactive sulfonyl chloride group. This strategic placement enhances its electronic properties, making it particularly valuable for designing bioactive compounds. Recent studies highlight its role in developing kinase inhibitors and GPCR-targeted therapeutics, addressing current pharmaceutical trends toward precision medicine.

In industrial applications, this compound serves as a key intermediate for polymer modification and surface functionalization. Its ability to form stable sulfonamide linkages makes it indispensable in creating advanced materials with tailored properties. The compound's thermal stability and solubility profile (soluble in aprotic solvents like dichloromethane and THF) facilitate diverse chemical transformations under mild conditions.

From a synthetic chemistry perspective, researchers frequently employ 349-88-2 in nucleophilic substitution reactions, cross-coupling protocols, and multicomponent reactions. Its compatibility with transition metal catalysis aligns with the industry's shift toward sustainable chemistry practices. Analytical characterization typically involves NMR spectroscopy (distinct ¹⁹F signal at ~-110 ppm) and mass spectrometry techniques.

The global market for fluorinated intermediates like 4-fluorobenzene-1-sulfonyl chloride is expanding, driven by demand for next-generation therapeutics and electronic materials. Quality standards require rigorous control of purity parameters (typically ≥98% by HPLC) and moisture content due to the compound's hydrolytic sensitivity. Proper storage conditions (anhydrous environments, inert atmosphere) are critical for maintaining reagent performance.

Emerging applications in bioconjugation chemistry and proteomics research further underscore the versatility of this sulfonylating agent. As the scientific community explores novel fluorine-containing scaffolds, CAS 349-88-2 remains at the forefront of structure-activity relationship studies. Recent patent literature demonstrates its utility in developing PET radiotracers and fluorescent probes for biomedical imaging.

For researchers sourcing this material, technical specifications should include batch-to-batch consistency data, residual solvent analysis, and impurity profiling. The compound's handling considerations emphasize standard laboratory safety protocols for acid chlorides. Leading suppliers often provide custom synthesis options and derivatization services to support specialized research needs.

In process chemistry optimization, 4-fluorobenzene-1-sulfonyl chloride demonstrates advantages in atom economy and reaction efficiency compared to alternative sulfonylation methods. Its use in continuous flow systems represents an innovative approach to scale-up challenges in fine chemical production. Environmental considerations have prompted development of greener alternatives to traditional workup procedures.

The compound's structure-property relationships continue to inspire research in computational chemistry and molecular modeling. Quantum mechanical calculations predict its reaction thermodynamics with remarkable accuracy, facilitating rational drug design workflows. These computational approaches complement experimental studies of its steric and electronic effects in complex molecular systems.

As regulatory landscapes evolve for fluorochemicals, 4-fluorobenzene-1-sulfonyl chloride maintains compliance through established quality control measures and safety assessments. Documentation of stability studies and compatibility testing ensures reliable performance in diverse chemical environments. The compound's well-characterized spectral fingerprints aid in analytical method development for related derivatives.